Cas no 1995951-02-4 (5,5-dichloro-2-formamidopent-4-enoic acid)

• Product Name: 5,5-dichloro-2-formamidopent-4-enoic acid
• CAS No: 1995951-02-4
• MF: C₆H₇Cl₂NO₃
• MW: 212.030679941177
• CID: 6442465
• PubChem ID: 165530295
• Update Time: 2025-10-24

5,5-dichloro-2-formamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-dichloro-2-formamidopent-4-enoic acid
• EN300-1297756
• 1995951-02-4

• Inchi： 1S/C6H7Cl2NO3/c7-5(8)2-1-4(6(11)12)9-3-10/h2-4H,1H2,(H,9,10)(H,11,12)
• InChI Key： ZGWMJHNZWPXKAB-UHFFFAOYSA-N
• SMILES： Cl/C(=C/CC(C(=O)O)NC=O)/Cl

Computed Properties

• Exact Mass: 210.9802985g/mol
• Monoisotopic Mass: 210.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 5,5-dichloro-2-formamidopent-4-enoic acid

5,5-Dichloro-2-formamidopent-4-enoic Acid: A Comprehensive Overview

5,5-dichloro-2-formamidopent-4-enoic acid, also known by its CAS number 1995951-02-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and biological activity.

The molecular structure of 5,5-dichloro-2-formamidopent-4-enoic acid is characterized by a pentenoic acid backbone with two chlorine atoms at the 5-position and a formamide group at the 2-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it a promising candidate for various chemical reactions. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of more complex molecules.

Recent studies have focused on the synthesis of 1995951-02-4, employing both traditional organic chemistry techniques and modern catalytic methods. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel route involving palladium-catalyzed cross-coupling reactions to achieve high yields of this compound. The authors highlighted the importance of stereocontrol in this process, emphasizing the role of chiral ligands in determining the enantiomeric excess of the product.

The biological activity of 5,5-dichloro-2-formamidopent-4-enoic acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory properties, potentially due to its ability to inhibit key enzymes involved in inflammatory pathways. A 2023 article in Medicinal Chemistry Communications reported that 1995951-02-4 showed significant activity against COX-2 enzymes, making it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, 5,5-dichloro-2-formamidopent-4-enoic acid has been explored for its role in agrochemicals. Researchers have investigated its potential as a herbicide or plant growth regulator. A study published in Pest Management Science in 2023 indicated that this compound could selectively inhibit the growth of certain weed species without adversely affecting crop plants, suggesting its utility in sustainable agriculture.

The environmental impact of 19951787688 has also been assessed in recent years. Eco-toxicological studies have evaluated its biodegradability and potential toxicity to aquatic organisms. According to a 2023 report in Environmental Science & Technology Letters, the compound demonstrates moderate biodegradability under aerobic conditions and shows low acute toxicity to fish species. These findings are crucial for determining its safe use and disposal.

In conclusion, 5,5-dichloro-2-formamidopent-4-enioic acid, with its CAS number 1995951-024, represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, biological activity, and environmental profile. As advancements in chemical synthesis and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.